Cas no 2169-69-9 (2-Propenoic acid,2-cyano-3-phenyl-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid,2-cyano-3-phenyl-, ethyl ester, (2E)-
• CAS No: 2169-69-9
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00550088
• CID: 249920
• PubChem ID: 24856194
• Update Time: 2025-06-10

2-Propenoic acid,2-cyano-3-phenyl-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-phenyl-, ethyl ester, (2E)-
• (E)-2-Cyano-3-phenyl-acrylic acid ethyl ester
• Ethyl-a-cyanocinnamate
• α-CYANOCINNAMIC ACID ETHYL ESTER
• (2E)-2-cyano-3-phenyl-2-propenoic acid ethyl ester
• (E)-ethyl 2-cyano-3-phenyl-2-propenoate
• (E)-ethyl 2-cyano-3-phenylpropenoate
• 2-cyano-3-phenylethyl acrylate
• 2-cyano-3-phenylpropenoic acid ethyl ester
• ETHYL 2-CYANO-3-PHENYLACRYLATE
• Ethyl trans-α-cyanocinnaMate
• RARECHEM AK ML 0016
• Cinnamic acid, alpha-cyano-, ethyl ester
• SCHEMBL278655
• EINECS 217-972-9
• ethyl (E)-2-cyano-3-phenyl-prop-2-enoate
• Ethyl benzylidenecyanoacetate
• AKOS003238530
• Ethyl trans-alpha-cyanocinnamate, 99%
• alpha-Cyanocinnamic acid ethyl ester
• Ethyl trans-alpha-cyanocinnamate
• benzylidene ethyl cyanoacetate
• (E)-Ethyl2-cyano-3-phenylacrylate
• J-014239
• 2-Cyano-3-phenylacrylic Acid Ethyl Ester
• SR-01000643371-1
• ethyl trans-a-cyanocinnamate
• Ethyl(2E)-2-cyano-3-phenyl-2-propenoate
• (E)-Ethyl 2-cyano-3-phenylacrylate
• ethyl (E)-2-cyano-3-phenylprop-2-enoate
• CCG-54264
• 2169-69-9
• ethyl (2E)-2-cyano-3-phenylacrylate
• trans-Ethyl .alpha.-cyanocinnamate
• HMS1661F17
• NSC 8904
• 2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester
• 2025-40-3
• GS-6011
• CHEMBL4091929
• AMY25107
• ethyl (2E)-2-cyano-3-phenylprop-2-enoate
• AI3-10525
• Ethyl trans- alpha -cyanocinnamate
• Ethyl (2E)-2-cyano-3-phenyl-2-propenoate #
• Ethyl alpha-cyano-beta-phenylcinnamate
• Ethyl .alpha.-cyanocinnamate
• MFCD00009137
• CS-0120772
• H11338
• Ethyl alpha-cyanocinnamate
• BBL002782
• STK390983

• MDL： MFCD00550088
• Inchi： 1S/C12H11NO2/c1-2-15-12(14)11(9-13)8-10-6-4-3-5-7-10/h3-8H,2H2,1H3/b11-8+
• InChI Key： KCDAMWRCUXGACP-DHZHZOJOSA-N
• SMILES： O(C(/C(/C#N)=C/C1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.1574 (rough estimate)
• Melting Point: 51-53 °C (lit.)
• Boiling Point: 188 °C/15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5560 (estimate)
• PSA: 50.09000
• LogP: 2.15668
• Solubility: Not determined

2-Propenoic acid,2-cyano-3-phenyl-, ethyl ester, (2E)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 2-Propenoic acid,2-cyano-3-phenyl-, ethyl ester, (2E)-

Introduction to 2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)- (CAS No. 2169-69-9)

2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)- (CAS No. 2169-69-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, commonly referred to as Ethyl cinnamate cyanide, is characterized by its unique structural features and diverse applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular formula of 2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)- is C₁₄H₁₃NO₂, and it has a molecular weight of approximately 231.25 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. Its solubility in organic solvents such as ethanol and acetone makes it highly suitable for various chemical reactions and processes.

Synthesis and Preparation:

The synthesis of 2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)- can be achieved through several methods. One of the most common approaches involves the reaction of cinnamic acid with ethyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then treated with sodium cyanide to form the desired product. This method is widely used due to its high yield and relatively simple procedure.

An alternative synthetic route involves the condensation of benzaldehyde with cyanoacetic acid in the presence of a catalyst such as piperidine. The resulting product can be further esterified using ethanol and an acid catalyst to obtain 2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)-. This method offers good control over the stereochemistry of the final product and is particularly useful for large-scale production.

Chemical Properties:

2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)- exhibits several notable chemical properties that contribute to its utility in various applications. The presence of the cyano group imparts significant electron-withdrawing effects, making the compound more reactive towards nucleophilic attack. Additionally, the ester functionality can undergo hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid and alcohol.

The compound's stability under different conditions has been extensively studied. It is generally stable at room temperature but can decompose at higher temperatures or in the presence of strong acids or bases. Proper storage conditions are essential to maintain its integrity and prevent degradation.

Applications in Organic Synthesis:

2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)- is a valuable building block in organic synthesis due to its versatile reactivity. It can serve as a starting material for the preparation of various functionalized compounds, including amino acids, heterocycles, and polymers. Recent research has explored its use in the synthesis of bioactive molecules with potential therapeutic applications.

A study published in the Journal of Organic Chemistry highlighted the use of Ethyl cinnamate cyanide in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. This finding opens up new avenues for drug discovery and development.

Pharmaceutical Research:

In the pharmaceutical industry, 2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)- has shown promise as an intermediate in the synthesis of several drug candidates. Its ability to undergo selective functional group transformations makes it an attractive choice for developing complex molecular architectures required for drug molecules.

A recent study published in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the synthesis of a series of novel anticancer agents. The researchers synthesized a library of compounds based on Ethyl cinnamate cyanide and evaluated their cytotoxic activity against various cancer cell lines. Several derivatives exhibited significant antiproliferative effects and warrant further investigation as potential anticancer drugs.

MATERIALS SCIENCE:

Beyond its applications in organic synthesis and pharmaceutical research, 2-Propenoic acid, 2-cyano-3-phenyl-, ethyl ester, (2E)- strong > has also found use in materials science. Its unique combination of functional groups makes it suitable for preparing functional polymers with tailored properties.

A study published in Macromolecules described the use of this compound as a monomer for preparing polymeric materials with enhanced mechanical strength and thermal stability. The researchers demonstrated that copolymers derived from Ethyl cinnamate cyanide strong > exhibited superior performance compared to traditional polymers in terms of tensile strength and heat resistance. p > p >< strong >Conclusion: strong > p > p >In summary,< strong > 2 - Propenoic acid , 2 - cyano - 3 - phenyl -, ethyl ester , ( 2 E ) - strong > ( CAS No . 2169 - 69 - 9 ) is a multifaceted organic compound with significant potential across various scientific disciplines . Its unique chemical properties , versatile synthetic routes , and diverse applications make it an invaluable tool for researchers and industry professionals alike . As ongoing research continues to uncover new possibilities , this compound is poised to play an increasingly important role in advancing our understanding and capabilities in organic synthesis , pharmaceutical development , and materials science . p > article > < / response >